Cas no 56406-45-2 (4-Hydroxy-2-(2-pyridinyl)-5-pyrimidinecarboxylic Acid)

• Product Name: 4-Hydroxy-2-(2-pyridinyl)-5-pyrimidinecarboxylic Acid
• CAS No: 56406-45-2
• MF: C₁₀H₇N₃O₃
• MW: 217.180881738663
• MDL: MFCD11100252
• CID: 945314
• PubChem ID: 21524402
• Update Time: 2025-10-20

4-Hydroxy-2-(2-pyridinyl)-5-pyrimidinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2-(pyridin-2-yl)pyrimidine-5-carboxylic acid
• 4-hydroxy-2-(2-pyridinyl)-5-pyrimidinecarboxylic acid
• 6-oxo-2-(pyridin-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid
• 6-oxo-2-pyridin-2-yl-1H-pyrimidine-5-carboxylic acid
• C10H7N3O3
• 2-(2-Pyridyl)-4-hydroxy-5-carboxy-pyrimidin
• 2-(2'-Pyridyl)-4-hydroxy-5-carboxypyrimidine
• 4-Hydroxy-2-pyridin-2-ylpyrimidine-5-carboxylic acid
• 4-Oxo-2-(2-Pyridinyl)-1,4-Dihydro-5-Pyrimidinecarboxylic Acid
• 4-oxo-2-pyridin-2-yl-3,4-dihydro-pyrimidine-5-carboxylic acid
• hydroxypyridinylpyrimidinecarboxylicacid
• AKOS005072572
• EN300-685244
• 56406-45-2
• DTXSID30615565
• MFCD11100252
• 4-Hydroxy-2-(2-pyridinyl)-5-pyrimidinecarboxylicacid
• AKOS011296901
• 4-oxo-2-(pyridin-2-yl)-3H-pyrimidine-5-carboxylic acid
• H10341
• GC-0765
• CS-0045890
• A869956
• DA-04834
• 4-hydroxy-2-(pyridin-2-yl)pyrimidine-5-carboxylicacid
• J-515470
• XIXAYTYRVOIVMM-UHFFFAOYSA-N
• SCHEMBL2558755
• 4-Hydroxy-2-(2-pyridinyl)-5-pyrimidinecarboxylic Acid

• MDL： MFCD11100252
• Inchi： 1S/C10H7N3O3/c14-9-6(10(15)16)5-12-8(13-9)7-3-1-2-4-11-7/h1-5H,(H,15,16)(H,12,13,14)
• InChI Key： XIXAYTYRVOIVMM-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CN=C(C2C=CC=CN=2)N1

Computed Properties

• Exact Mass: 217.04900
• Monoisotopic Mass: 217.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Density: Not available
• Melting Point: 330°(dec)
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 96.20000
• LogP: 0.94240
• Vapor Pressure: Not available

4-Hydroxy-2-(2-pyridinyl)-5-pyrimidinecarboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Hydroxy-2-(2-pyridinyl)-5-pyrimidinecarboxylic Acid

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4-Hydroxy-2-(2-pyridinyl)-5-pyrimidinecarboxylic Acid: A Comprehensive Overview

4-Hydroxy-2-(2-pyridinyl)-5-pyrimidinecarboxylic Acid, identified by the CAS Registry Number 56406-45-2, is a significant compound in the field of organic chemistry and pharmacology. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug discovery and materials science. In this article, we will delve into the structural characteristics, synthesis methods, and recent research findings related to this compound.

The molecular structure of 4-Hydroxy-2-(2-pyridinyl)-5-pyrimidinecarboxylic Acid is characterized by a pyrimidine ring system, which is a six-membered heterocyclic aromatic ring containing two nitrogen atoms at positions 1 and 3. The pyrimidine ring is further substituted with a hydroxyl group at position 4 and a pyridinyl group at position 2. The carboxylic acid group is attached at position 5, contributing to the compound's acidity and potential for forming salts or esters. This combination of functional groups makes the molecule versatile in terms of reactivity and biological activity.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, particularly as potential leads for anti-cancer, anti-inflammatory, and anti-viral agents. The presence of the pyridinyl group in this compound introduces additional electronic effects, which can enhance or modulate the biological activity of the molecule. Researchers have explored the synthesis of this compound through various routes, including condensation reactions and cyclization processes, with a focus on optimizing yield and purity.

In terms of applications, 4-Hydroxy-2-(2-pyridinyl)-5-pyrimidinecarboxylic Acid has shown promise in inhibiting key enzymes involved in cellular signaling pathways. For instance, studies have demonstrated its ability to inhibit cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy due to their role in regulating cell cycle progression. Additionally, this compound has exhibited anti-inflammatory properties by modulating the activity of cyclooxygenase (COX) enzymes, making it a potential candidate for treating inflammatory diseases.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of intermediate pyrimidine derivatives. One common approach involves the condensation of β-keto esters with nucleobases or their derivatives under specific reaction conditions. The introduction of the hydroxyl and pyridinyl groups requires precise control over reaction conditions to ensure regioselectivity and avoid unwanted side reactions. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound.

In conclusion, 4-Hydroxy-2-(2-pyridinyl)-5-pyrimidinecarboxylic Acid (CAS No: 56406-45-2) is a fascinating compound with diverse applications in pharmaceuticals and materials science. Its unique structure and functional groups make it a valuable tool for researchers exploring new drug candidates and advanced materials. As ongoing research continues to uncover its full potential, this compound is poised to play an increasingly important role in various scientific disciplines. ]]>